Cas no 189-58-2 (anthra[9,1,2-cde]benzo[h]cinnoline)

• Product Name: anthra[9,1,2-cde]benzo[h]cinnoline
• CAS No: 189-58-2
• MF: C₂₂H₁₂N₂
• MW: 304.344084739685
• CID: 907639
• PubChem ID: 9107
• Update Time: 2025-04-19

anthra[9,1,2-cde]benzo[h]cinnoline Chemical and Physical Properties

Names and Identifiers

• anthra[9,1,2-cde]benzo[h]cinnoline
• 1,2-Diaza-3,4:9,10-dibenzpyrene
• 1,4:9,10-dibenzpyrene
• AC1L1SBY
• ANTHRA(9,1,2-cde)BENZO(h)CINNOLINE
• BRN 0027200
• Dinaphtho(1,2,3-de:3',2',1'-ij)phthalazine
• NSC30550
• WLN: T D5 B666 O666 2AB A & ON RNJ
• 21,22-diazahexacyclo[10.10.2.02,7.09,23.014,19.020,24]tetracosa-1(22),2,4,6,8,10,12,14,16,18,20,23-dodecaene
• 0FR0YL1Z4T
• DTXSID80172279
• 189-58-2
• Dinaphtho[1,3-de:3',2',1'-ij]phthalazine
• NSC-30550
• UNII-0FR0YL1Z4T
• Q27236717
• Anthra[9,2-cde]benzo[h]cinnoline
• NSC 30550
• 4-23-00-02147 (Beilstein Handbook Reference)

• Inchi： 1S/C22H12N2/c1-3-7-17-13(5-1)11-15-9-10-16-12-14-6-2-4-8-18(14)22-20(16)19(15)21(17)23-24-22/h1-12H
• InChI Key： COEVWYGSNZUYPJ-UHFFFAOYSA-N
• SMILES： N1C2C3C=CC=CC=3C=C3C=CC4=CC5C=CC=CC=5C(=C4C3=2)N=1

Computed Properties

• Exact Mass: 304.10016
• Monoisotopic Mass: 304.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.1564 (rough estimate)
• Boiling Point: 435.17°C (rough estimate)
• Refractive Index: 1.7620 (estimate)
• PSA: 25.78
• LogP: 5.68040